![molecular formula C16H21ClN4 B2398603 1-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl]-4-methylpiperazine CAS No. 477714-03-7](/img/structure/B2398603.png)
1-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl]-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl]-4-methylpiperazine” is a derivative of pyrazole . Pyrazole derivatives have attracted much attention due to their wide spectrum of biological activities, such as antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory .
Synthesis Analysis
The synthesis of this compound involves a series of reactions to produce new pyrazole derivatives . The title compound was prepared under Vilsmeyer conditions in which chlorination of C1 occurs in addition to the expected formylation .Molecular Structure Analysis
The crystal structure of the compound was determined by X-ray diffraction method . The crystal belongs to monoclinic, space group P 2 1 / c with unit cell parameters a = 6.7637 (4) Å, b = 6.8712 (3) Å, c = 22.4188 (10) Å, β = 93.8458 (14)º, V = 1039.56 (9) Å 3 and Z = 4 .Chemical Reactions Analysis
The compound is a highly versatile intermediate for the synthesis of thiolates, azides, amines, and fused pyrazolo heterocycles via cyclocondensation reactions . It has been used in the preparation of nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents .Physical And Chemical Properties Analysis
The compound is likely to be soluble in some polar organic solvents such as chloroform, dichloromethane, and alcohol solvents, but insoluble in water .Scientific Research Applications
Chemical Design and Synthesis of Heterocycles
Compounds similar to "1-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl]-4-methylpiperazine" serve as key intermediates in the design and synthesis of heterocyclic compounds. These compounds are integral in developing pharmaceuticals due to their diverse biological activities. Studies on pyrazole derivatives, for example, show that they are crucial for constructing complex molecules with potential anticancer, anti-inflammatory, and antimicrobial activities. This highlights the significance of such compounds in drug discovery and development processes (Gomaa & Ali, 2020).
Pharmacological Applications
Arylpiperazine derivatives, closely related to the molecule , have found applications in treating depression, psychosis, or anxiety. These compounds undergo extensive metabolism, resulting in metabolites that interact with various neurotransmitter receptors, illustrating the complex pharmacodynamics involved in their therapeutic actions (Caccia, 2007).
Enzyme Inhibition and Molecular Interaction Studies
Research on compounds with similar structural features has provided insights into enzyme inhibition, particularly cytochrome P450 enzymes, which are crucial for drug metabolism. Understanding the selectivity and potency of these inhibitors helps in predicting drug-drug interactions and optimizing therapeutic strategies (Khojasteh et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, such as enzymes, receptors, and proteins .
Mode of Action
It’s known that pyrazole derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function . The specific interactions depend on the structure of the compound and the nature of the target.
Biochemical Pathways
The compound may affect various biochemical pathways, depending on its targets. For instance, if it acts as an enzyme inhibitor, it could disrupt the metabolic pathways involving that enzyme . The downstream effects would depend on the specific pathway and the role of the enzyme within it.
Pharmacokinetics
Similar compounds are often well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine . These properties can impact the compound’s bioavailability and therapeutic efficacy.
Result of Action
The molecular and cellular effects of the compound’s action would depend on its targets and mode of action. For instance, if it inhibits an enzyme involved in a disease process, it could potentially alleviate the symptoms of the disease . .
Safety and Hazards
While specific safety and hazard information for this compound is not available in the search results, general precautions should be taken while handling it. Avoid prolonged or frequent contact with the compound, avoid inhaling its dust or solution, and store it in a sealed container, away from oxidizing agents and strong acids or bases . In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical help .
Future Directions
Pyrazole derivatives, including this compound, continue to be an area of interest in pharmaceutical research due to their wide range of biological activities . They are currently being tested and clinically evaluated as potential new drugs . Future research may focus on exploring more biological activities of these compounds and developing more efficient synthesis methods.
Biochemical Analysis
Biochemical Properties
It is known that pyrazole derivatives can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely to be complex and may involve multiple binding sites and mechanisms.
Cellular Effects
Pyrazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that pyrazole derivatives can have long-term effects on cellular function in in vitro or in vivo studies .
Dosage Effects in Animal Models
It is known that pyrazole derivatives can have varying effects at different dosages .
Metabolic Pathways
It is known that pyrazole derivatives can interact with various enzymes and cofactors .
Transport and Distribution
It is known that pyrazole derivatives can interact with various transporters and binding proteins .
Subcellular Localization
It is known that pyrazole derivatives can be directed to specific compartments or organelles .
properties
IUPAC Name |
1-[(5-chloro-1-methyl-3-phenylpyrazol-4-yl)methyl]-4-methylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN4/c1-19-8-10-21(11-9-19)12-14-15(18-20(2)16(14)17)13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWOLBTIBUPSBLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=C(N(N=C2C3=CC=CC=C3)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.82 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.